Cas no 1359986-21-2 (di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane)

• Product Name: di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane
• CAS No: 1359986-21-2
• MF: C₃₃H₅₃OP
• MW: 496.747091054916
• MDL: MFCD22666028
• CID: 2084588
• PubChem ID: 101565641
• Update Time: 2025-10-30

di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane Chemical and Physical Properties

Names and Identifiers

• Bis(1,1-dimethylethyl)[4-methoxy-3,5,6-trimethyl-2',4',6'-tris(1-methylethyl)[1,1'-biphenyl]-2-yl]phosphine
• 2-Dicyclohexylphosphino-4-(N,N-dimethylamino)-1,1'-biphenyl
• di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane
• DTXSID301109769
• 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl
• 1359986-21-2
• Bis(1,1-dimethylethyl)[4-methoxy-3,5,6-trimethyl-2a(2),4a(2),6a(2)-tris(1-methylethyl)[1,1a(2)-biphenyl]-2-yl]phosphine
• 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propylbiphenyl,[~1:1mixture with regioisomer,2-Di-t-butylphosphino-5-methoxy-3,4,6-trimethyl-2',4',6'-tri-i-propylbiphenyl
• 2-Di-t-butylphosphino-4-methoxy-3,5,6-trimethyl-2',4',6'-tri-i-propyl)-1,1'-biphenyl [~1:1 mixture with regioisomer, 2-Di-t-butylphosphino-5-methoxy-3
• di-tert-butyl({2',4',6'-triisopropyl-4-methoxy-3,5,6-trimethyl-[1,1'-biphenyl]-2-yl})phosphane
• 2-Di-t-butylphosphino-4-Methoxy-3,5,6-triMethyl-2',4',6'-tri-i-propylbiphenyl, Min. 98% [~1
• EN300-20176279
• C33H53OP
• F17163
• di-tert-butyl[4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-[1,1'-biphenyl]-2-yl]phosphane
• ditert-butyl-[3-methoxy-2,4,5-trimethyl-6-[2,4,6-tri(propan-2-yl)phenyl]phenyl]phosphane
• MFCD22666028
• Di-tert-butyl(2',4',6'-triisopropyl-4-methoxy-3,5,6-trimethyl-[1,1'-biphenyl]-2-yl)phosphine
• SCHEMBL17513112
• Bis(1,1-dimethylethyl)(4-methoxy-3,5,6-trimethyl-2',4',6'-tris(1-methylethyl)(1,1'-biphenyl)-2-yl)phosphine

• MDL： MFCD22666028
• Inchi： 1S/C33H53OP/c1-19(2)25-17-26(20(3)4)29(27(18-25)21(5)6)28-22(7)23(8)30(34-16)24(9)31(28)35(32(10,11)12)33(13,14)15/h17-21H,1-16H3
• InChI Key： UKYBHPJGOJGYAC-UHFFFAOYSA-N
• SMILES： P(C1C(C)=C(C(C)=C(C)C=1C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)OC)(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 496.38340331g/mol
• Monoisotopic Mass: 496.38340331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Solubility: Insuluble (1.9E-6 g/L) (25 ºC),

Additional information on di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane

Comprehensive Overview of Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2)

Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) is a highly specialized organophosphorus compound that has garnered significant attention in the fields of organic synthesis, catalysis, and materials science. This compound, often referred to by its abbreviated name, is a tertiary phosphine ligand with a unique steric and electronic profile, making it invaluable in transition metal-catalyzed reactions. Its bulky substituents, including the di-tert-butyl and isopropyl groups, contribute to its exceptional stability and reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions.

The structural complexity of Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) is a testament to modern synthetic chemistry's advancements. The presence of a methoxy group and trimethylated biphenyl backbone enhances its solubility in organic solvents, while the phosphane moiety provides a robust coordination site for transition metals. Researchers have explored its applications in asymmetric catalysis, where its chiral environment can induce high enantioselectivity in product formation. This has made it a subject of interest for pharmaceutical and agrochemical industries, where enantiopure compounds are often required.

In recent years, the demand for efficient and sustainable catalysts has surged, driven by the need for greener chemical processes. Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) has been studied for its potential in atom-economical reactions, reducing waste and improving yield. Its thermal stability and resistance to oxidation make it suitable for high-temperature applications, a feature highly sought after in industrial settings. Additionally, its compatibility with palladium, rhodium, and other precious metal catalysts has expanded its utility in fine chemical synthesis.

The synthesis of Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) involves multi-step organic transformations, including Friedel-Crafts alkylation, phosphination, and steric hindrance optimization. These steps ensure the precise placement of functional groups to achieve the desired reactivity. Analytical techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry are employed to confirm its purity and structural integrity. The compound's high molecular weight and lipophilic nature also make it a candidate for studies in supramolecular chemistry and nanotechnology.

From an environmental perspective, the use of Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) aligns with the principles of green chemistry. Its ability to facilitate reactions under milder conditions reduces energy consumption and minimizes hazardous byproducts. This has led to its inclusion in research focused on sustainable industrial processes and renewable resource utilization. Furthermore, its role in C-H activation and functional group transformations has opened new avenues for constructing complex molecular architectures with minimal environmental impact.

In conclusion, Di-tert-butyl4-methoxy-3,5,6-trimethyl-2',4',6'-tris(propan-2-yl)-1,1'-biphenyl-2-ylphosphane (CAS No. 1359986-21-2) represents a cutting-edge tool in modern synthetic chemistry. Its unique structural features, combined with its versatility in catalysis, position it as a valuable asset for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing sustainable chemical synthesis and materials innovation.